2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide

• Molecular Formula: C23H27N5O3S
• Molecular Weight: 453.6 g/mol
• IUPAC Name: N-[[4-ethyl-5-[2-(2-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H27N5O3S/c1-4-28-20(14-24-21(29)13-17-9-11-18(31-3)12-10-17)26-27-23(28)32-15-22(30)25-19-8-6-5-7-16(19)2/h5-12H,4,13-15H2,1-3H3,(H,24,29)(H,25,30)
• InChI Key: QPRRFHALJBVYJU-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C)CNC(=O)CC3=CC=C(C=C3)OC

Description

2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a member of the class of triazole-containing compounds and has been studied extensively for its ability to interact with biological systems.

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide is not fully understood. However, studies have suggested that this compound may act by inhibiting specific enzymes and proteins involved in cell division and proliferation. Additionally, this compound may also have immunomodulatory effects, which could contribute to its potential therapeutic properties.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and has also been shown to have antibacterial and antifungal properties. Additionally, this compound has been shown to have immunomodulatory effects, which could contribute to its potential therapeutic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide in lab experiments is its potential therapeutic properties. This compound has been shown to have significant effects on cancer cells, infectious agents, and the immune system. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several potential future directions for research on 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide. One area of research is in the development of new therapeutic agents for the treatment of cancer and infectious diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential side effects and safety concerns. Finally, research is needed to optimize the synthesis method for this compound to make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide involves the reaction of several chemical compounds. The starting materials include 4-methoxybenzoyl chloride, 4-ethyl-5-(hydroxymethyl)-4H-1,2,4-triazole-3-thiol, and 2-methylphenylamine. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-{[4-ethyl-5-({[(4-methoxyphenyl)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide has been studied for its potential use in various therapeutic applications. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound has the ability to inhibit the growth of cancer cells by targeting specific proteins and enzymes involved in cell division and proliferation. Additionally, this compound has also been studied for its potential use in the treatment of infectious diseases such as tuberculosis and fungal infections.